[3-(3-Chloro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine

• IUPAC Name: [3-(3-chloro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine
• InChI: InChI=1S/C12H15ClN2/c1-8-9(3-2-4-10(8)13)11-5-12(6-11,7-11)15-14/h2-4,15H,5-7,14H2,1H3
• InChI Key: YVLTVVXMVNQHDL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)C23CC(C2)(C3)NN
• Molecular Formula: C12H15ClN2
• Molecular Weight: 222.71 g/mol

Description

The compound “[3-(3-Chloro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine” is a complex organic molecule. It contains a bicyclic pentane (a type of cycloalkane), a phenyl group (a type of aromatic hydrocarbon), and a hydrazine group (a type of amine). The presence of a chloro group indicates that it is a type of organochlorine compound.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of the bicyclic pentane, phenyl, and hydrazine groups. The 3D structure would be influenced by these groups and the bonds between them.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on the conditions and the reagents present. The hydrazine group could potentially be involved in redox reactions, while the phenyl group might undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the polar hydrazine group could influence its solubility in water.

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to predict its mechanism of action.

Future Directions

The future research directions for this compound would depend on its potential applications. These could range from medicinal chemistry if it has biological activity, to materials science if it has unique physical properties.